Yadanzioside G

• IUPAC Name: methyl (1R,2S,3R,6R,8S,9S,13S,14R,15R,16S)-3-[(E)-4-acetyloxy-3,4-dimethylpent-2-enoyl]oxy-15,16-dihydroxy-9,13-dimethyl-4,10-dioxo-11-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-11-ene-17-carboxylate
• InChI: InChI=1S/C36H48O18/c1-13(33(4,5)54-15(3)38)8-20(39)53-26-28-35-12-49-36(28,32(47)48-7)29(45)25(44)27(35)34(6)10-17(21(40)14(2)16(34)9-19(35)52-30(26)46)50-31-24(43)23(42)22(41)18(11-37)51-31/h8,10,14,16,18-19,22-29,31,37,41-45H,9,11-12H2,1-7H3/b13-8+/t14-,16-,18+,19+,22+,23-,24+,25+,26+,27+,28+,29-,31+,34-,35+,36?/m0/s1
• InChI Key: YNYBTCKMNHXXGZ-DKGNXMDVSA-N
• Canonical SMILES: CC1C2CC3C45COC(C4C(C(=O)O3)OC(=O)C=C(C)C(C)(C)OC(=O)C)(C(C(C5C2(C=C(C1=O)OC6C(C(C(C(O6)CO)O)O)O)C)O)O)C(=O)OC
• Isomeric SMILES: C[C@H]1[C@@H]2C[C@@H]3[C@@]45COC([C@@H]4[C@H](C(=O)O3)OC(=O)/C=C(\C)/C(C)(C)OC(=O)C)([C@H]([C@@H]([C@@H]5[C@]2(C=C(C1=O)O[C@H]6[C@@H]([C@H]([C@@H]([C@H](O6)CO)O)O)O)C)O)O)C(=O)OC
• Molecular Formula: C36H48O18
• Molecular Weight: 768.8 g/mol
• CAS RN: 95258-17-6

Description

Yadanzioside G is a glucoside that can be isolated from Brucu javanica. It has been reported to have antileukemic activity.

Molecular Structure Analysis

The molecular formula of this compound is C36H48O18. Its molecular weight is 768.76. The SMILES representation of this compound is also provided in the literature.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not extensively documented in the literature. Its molecular weight is 768.76 and its molecular formula is C36H48O18.

Scientific Research Applications

Antileukemic Activity

Yadanzioside G, a quassinoid glycoside isolated from the seeds of Brucea javanica, has been shown to possess antileukemic activity. This was identified in a study that also isolated other similar glycosides from the same plant, underscoring its potential in leukemia treatment research (Sakaki et al., 1985).

Antitumor Properties

Further research on quassinoid glycosides, including this compound, revealed significant antitumor activity against specific types of cancers, such as murine P388 lymphocytic leukemia. The study emphasizes the potential use of these compounds, including this compound, in developing cancer therapies (Sakaki et al., 1986).

Anti-Tobacco Mosaic Virus Activity

A study demonstrated that quassinoids, including this compound, isolated from Brucea javanica showed potent anti-Tobacco Mosaic Virus (TMV) activity. This suggests a possible application in the treatment or prevention of viral infections in plants (Yan et al., 2010).

Inhibitory Effects on Tumor Cells

Research has also shown that compounds like this compound have inhibitory effects on various tumor cells. This indicates their potential as components in anticancer drugs (Liu et al., 2011).

Immune System and Cancer Treatment

A study exploring the action mechanism of Brucea javanica, the plant from which this compound is derived, in the treatment of glioblastoma, indicated that compounds like this compound might play a role in the immune response against cancer (Zhao & Si, 2021).

Safety and Hazards

Safety data sheets suggest that exposure to Yadanzioside G should be minimized. If inhaled or ingested, medical attention should be sought immediately. It is recommended to use personal protective equipment, ensure adequate ventilation, and avoid contact with skin and eyes.

Future Directions

Research on Yadanzioside G and related compounds is ongoing, particularly in the context of their antileukemic activity. Future research directions may include further elucidation of the compound’s mechanisms of action, potential therapeutic applications, and synthesis methods.